Cas no 2353898-12-9 (5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid)

• Product Name: 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid
• CAS No: 2353898-12-9
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5656199
• PubChem ID: 165894625
• Update Time: 2025-05-19

5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2353898-12-9
• EN300-27726805
• 5-{[(benzyloxy)carbonyl]amino}-6,6-dimethylheptanoic acid
• 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid

• Inchi： 1S/C17H25NO4/c1-17(2,3)14(10-7-11-15(19)20)18-16(21)22-12-13-8-5-4-6-9-13/h4-6,8-9,14H,7,10-12H2,1-3H3,(H,18,21)(H,19,20)
• InChI Key： GIHNBBUIRLXFPE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(CCCC(=O)O)C(C)(C)C)=O

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid

5-{(Benzyloxy)carbonylamino}-6,6-dimethylheptanoic Acid: A Comprehensive Overview

The compound with CAS No. 2353898-12-9, known as 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amino acids, specifically those with complex side chains and functional groups. Its structure is characterized by a heptanoic acid backbone, with a benzyloxycarbonyl (Cbz) group attached to the fifth carbon and two methyl groups on the sixth carbon. The presence of these functional groups makes it a versatile molecule for both research and practical use.

Recent studies have highlighted the importance of 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid in the field of drug discovery. The benzyloxycarbonyl group is well-known for its role as a protecting group in peptide synthesis, which has been extensively utilized in the development of bioactive compounds. Researchers have explored its potential as a precursor for synthesizing peptide-based drugs, particularly in the context of targeted drug delivery systems. The dimethyl substitution on the sixth carbon adds stability to the molecule, making it an ideal candidate for applications requiring prolonged shelf life and resistance to degradation.

In addition to its role in pharmaceuticals, this compound has shown promise in materials science. The unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical properties. Recent advancements in polymer chemistry have demonstrated that 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid can be used as a building block for creating biodegradable polymers, which are increasingly sought after in sustainable packaging and biomedical devices.

The synthesis of 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the benzyloxycarbonyl intermediate and subsequent alkylation to introduce the dimethyl substituents. Optimization of reaction conditions has been a focus of recent research, with studies exploring the use of microwave-assisted synthesis to enhance reaction efficiency and yield.

From an analytical perspective, this compound presents an interesting challenge due to its complex structure. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its identity and purity. Recent developments in high-resolution mass spectrometry have enabled precise characterization of this compound, contributing to its reliability in research applications.

In conclusion, 5-{(benzyloxy)carbonylamino}-6,6-dimethylheptanoic acid (CAS No. 2353898-12-9) is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and polymer chemistry. As research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing scientific innovation.